Cas no 2171743-77-2 (4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid)

• Product Name: 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid
• CAS No: 2171743-77-2
• MF: C₂₅H₂₈N₂O₈
• MW: 484.498427391052
• CID: 6011995
• PubChem ID: 165833500
• Update Time: 2025-06-08

4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid
• 2171743-77-2
• 4-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-methoxybutanoic acid
• EN300-1543389

• Inchi： 1S/C25H28N2O8/c1-3-34-24(31)21(22(28)26-13-12-20(33-2)23(29)30)27-25(32)35-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-21H,3,12-14H2,1-2H3,(H,26,28)(H,27,32)(H,29,30)
• InChI Key： QXPMFDSSIPSPCU-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OCC)C(NCCC(C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.18456586g/mol
• Monoisotopic Mass: 484.18456586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 140Ų

Additional information on 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid

Comprehensive Analysis of 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid (CAS No. 2171743-77-2)

The compound 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid (CAS No. 2171743-77-2) is a highly specialized amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring an Fmoc-protected amino group and a methoxybutanoic acid backbone, makes it a valuable building block for drug discovery and bioconjugation. Researchers are increasingly focusing on this compound due to its potential in targeted drug delivery and biomaterial engineering, aligning with the growing demand for precision medicine and sustainable chemistry.

In recent years, the scientific community has shown heightened interest in Fmoc-protected compounds like 2171743-77-2, particularly for their role in solid-phase peptide synthesis (SPPS). This method is widely used in the development of therapeutic peptides, which are gaining traction as alternatives to traditional small-molecule drugs. The compound’s carboxyethyl and methoxy functionalities enhance its solubility and reactivity, making it ideal for high-throughput screening and combinatorial chemistry. These attributes are critical for addressing modern challenges in cancer therapy, neurodegenerative diseases, and antibiotic resistance.

From a structural perspective, 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid exhibits a balanced combination of hydrophilic and lipophilic properties. This duality is essential for optimizing bioavailability and cell permeability, two key factors in drug design. The Fmoc group serves as a temporary protecting group, enabling selective deprotection during synthesis—a feature highly valued in automated peptide synthesizers. As the pharmaceutical industry shifts toward green chemistry practices, this compound’s efficient synthesis and minimal waste generation further elevate its appeal.

The versatility of CAS No. 2171743-77-2 extends to bioconjugation techniques, where it is used to link peptides with other biomolecules or nanocarriers. This application is particularly relevant in the context of personalized medicine, where target-specific therapies are designed to minimize side effects. Additionally, its compatibility with click chemistry and photoaffinity labeling makes it a tool of choice for studying protein-protein interactions and enzyme mechanisms. These capabilities align with current trends in proteomics and structural biology, fields that are rapidly expanding due to advancements in cryo-EM and AI-driven drug discovery.

Quality control and analytical characterization of 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxybutanoic acid are paramount for ensuring reproducibility in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify its purity and structural integrity. With the rise of blockchain technology in supply chain management, traceability of such high-value compounds has become a priority for manufacturers and end-users alike. This focus on quality assurance underscores the compound’s role in advancing translational research from bench to bedside.

In conclusion, 2171743-77-2 represents a critical asset in modern chemical biology and medicinal chemistry. Its multifaceted applications—from peptide therapeutics to diagnostic probes—highlight its relevance in addressing unmet medical needs. As the scientific community continues to explore bioorthogonal chemistry and smart materials, this compound is poised to play a pivotal role in shaping the future of life sciences and biotechnology.